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Compound of Interest

Compound Name: 1-Phenylhexan-3-ol

Cat. No.: B1600894 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This document provides a comprehensive overview of the current publicly available scientific

and technical information regarding 1-Phenylhexan-3-ol. Despite its existence in chemical

databases and availability from commercial suppliers, this phenylalkanol secondary alcohol has

been the subject of limited in-depth investigation. This guide summarizes its known chemical

and physical properties and outlines plausible, general methodologies for its synthesis and

analysis based on established organic chemistry principles. Notably, a thorough search of

scientific literature and patent databases did not yield any studies on the biological activity or

pharmacological properties of this compound.

Chemical and Physical Properties
1-Phenylhexan-3-ol is a chiral secondary alcohol with a molecular formula of C12H18O.[1][2]

Its structure consists of a hexanol backbone with a phenyl substituent at the first position and a

hydroxyl group at the third position. The quantitative properties of 1-Phenylhexan-3-ol are

summarized in Table 1. These data are primarily sourced from chemical databases and are

largely computed rather than experimentally determined.

Table 1: Physicochemical Properties of 1-Phenylhexan-3-ol
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Property Value Source

IUPAC Name 1-phenylhexan-3-ol PubChem[1]

CAS Number 2180-43-0 PubChem[1]

Molecular Formula C12H18O PubChem[1]

Molecular Weight 178.27 g/mol PubChem[1]

Melting Point 34°C Guidechem[2]

Boiling Point (est.) 270.52°C Guidechem[2]

Density (est.) 0.9525 g/cm³ Guidechem[2]

XLogP3 (est.) 3.2 PubChem[1]

Hydrogen Bond Donor Count 1 PubChem[1]

Hydrogen Bond Acceptor

Count
1 PubChem[1]

Rotatable Bond Count 5 PubChem[1]

Synthesis and Characterization
While no specific publications detailing the discovery or initial synthesis of 1-Phenylhexan-3-ol
were identified, its structure lends itself to well-established synthetic routes in organic

chemistry.

Proposed Synthetic Pathways
Two primary and highly feasible synthetic routes for 1-Phenylhexan-3-ol are the Grignard

reaction and the reduction of the corresponding ketone.

2.1.1. Grignard Reaction

A common method for the synthesis of secondary alcohols is the reaction of a Grignard reagent

with an aldehyde.[3][4] For 1-Phenylhexan-3-ol, this would involve the reaction of

phenethylmagnesium bromide with butyraldehyde. The Grignard reagent, prepared from 2-

phenylethyl bromide and magnesium metal in an anhydrous ether solvent, would act as a
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nucleophile, attacking the electrophilic carbonyl carbon of butyraldehyde.[5][6] Subsequent

acidic workup would protonate the resulting alkoxide to yield the final alcohol product.[3]

2.1.2. Reduction of 1-Phenylhexan-3-one

Alternatively, 1-Phenylhexan-3-ol can be synthesized by the reduction of its corresponding

ketone, 1-Phenylhexan-3-one. This precursor is commercially available and its synthesis is

documented. Common reducing agents for this transformation include sodium borohydride

(NaBH4) in an alcoholic solvent such as methanol or ethanol, or lithium aluminum hydride

(LiAlH4) in an ether solvent like diethyl ether or tetrahydrofuran (THF).[7][8][9] Sodium

borohydride is generally preferred for its milder nature and greater functional group tolerance.

[7][10]

General Experimental Protocols
The following are general, hypothetical protocols for the synthesis of 1-Phenylhexan-3-ol
based on the pathways described above. These are not from published studies on this specific

molecule and would require optimization.

2.2.1. Synthesis via Grignard Reaction

Step 1: Preparation of Phenethylmagnesium Bromide. In a flame-dried, three-necked flask

equipped with a reflux condenser, dropping funnel, and nitrogen inlet, magnesium turnings

are suspended in anhydrous diethyl ether under a nitrogen atmosphere. A solution of 2-

phenylethyl bromide in anhydrous diethyl ether is added dropwise to initiate the reaction. The

reaction mixture is typically stirred and may require gentle heating to maintain a steady

reflux.

Step 2: Reaction with Butyraldehyde. The freshly prepared Grignard reagent is cooled in an

ice bath. A solution of butyraldehyde in anhydrous diethyl ether is added dropwise from the

dropping funnel. The reaction is stirred at room temperature until completion, which can be

monitored by thin-layer chromatography (TLC).

Step 3: Quenching and Workup. The reaction is quenched by the slow addition of a

saturated aqueous solution of ammonium chloride. The organic layer is separated, and the

aqueous layer is extracted with diethyl ether. The combined organic extracts are washed with
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brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced

pressure.

Step 4: Purification. The crude product can be purified by column chromatography on silica

gel using a mixture of hexane and ethyl acetate as the eluent.

2.2.2. Synthesis via Reduction of 1-Phenylhexan-3-one

Step 1: Reaction Setup. 1-Phenylhexan-3-one is dissolved in methanol in a round-bottom

flask equipped with a magnetic stirrer and cooled in an ice bath.

Step 2: Reduction. Sodium borohydride is added portion-wise to the stirred solution. The

reaction progress is monitored by TLC.

Step 3: Quenching and Workup. Upon completion, the reaction is quenched by the slow

addition of water. The methanol is removed under reduced pressure, and the aqueous

residue is extracted with ethyl acetate. The combined organic extracts are washed with

brine, dried over anhydrous sodium sulfate, filtered, and concentrated.

Step 4: Purification. The crude 1-Phenylhexan-3-ol is purified by silica gel column

chromatography.

Analytical Characterization
The structure and purity of synthesized 1-Phenylhexan-3-ol would be confirmed using

standard analytical techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR would confirm the

carbon-hydrogen framework and the presence of the phenyl, alkyl, and hydroxyl groups.

Infrared (IR) Spectroscopy: The presence of a broad absorption band in the region of 3200-

3600 cm-1 would indicate the O-H stretch of the alcohol.

Mass Spectrometry (MS): This would determine the molecular weight and provide

information on the fragmentation pattern of the molecule.

Purity Analysis: Gas chromatography (GC) or high-performance liquid chromatography

(HPLC) would be used to assess the purity of the final product.
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Biological and Pharmacological Investigations
A comprehensive search of the scientific literature, including major chemical and biomedical

databases, revealed no published studies on the biological activity, pharmacology, or toxicology

of 1-Phenylhexan-3-ol. Its precursor, 1-Phenylhexan-3-one, has some limited safety and

hazard data available, indicating it is harmful if swallowed and causes serious eye damage.[11]

However, this information cannot be directly extrapolated to 1-Phenylhexan-3-ol.

The absence of biological data means that there are no known signaling pathways or

mechanisms of action associated with this compound. Therefore, no diagrams of biological

processes can be provided.

Experimental and Logical Workflow Diagrams
While no biological pathways are known, a logical workflow for the synthesis and

characterization of 1-Phenylhexan-3-ol can be visualized.

Synthesis
Purification

Analysis

Starting Materials
(e.g., 1-Phenylhexan-3-one or

2-Phenylethyl bromide + Butyraldehyde)

Chemical Reaction
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Caption: General workflow for the synthesis and characterization of 1-Phenylhexan-3-ol.

Conclusion and Future Directions
1-Phenylhexan-3-ol is a structurally defined chemical compound whose properties are

primarily known through database entries and commercial availability. There is a significant gap

in the scientific literature regarding its discovery, detailed and optimized synthesis, and any

potential biological or pharmacological effects. For researchers and drug development

professionals, this compound represents an unexplored area of chemical space. Future

investigations could focus on:

Definitive Synthesis and Characterization: Publishing a detailed and optimized synthetic

protocol and complete experimental characterization data.

Biological Screening: Evaluating 1-Phenylhexan-3-ol in a variety of biological assays to

identify any potential therapeutic activities.

Structure-Activity Relationship (SAR) Studies: Synthesizing and testing analogs of 1-
Phenylhexan-3-ol to understand how structural modifications affect any identified biological

activity.

Toxicological Evaluation: Conducting in vitro and in vivo studies to determine the safety

profile of the compound.

Until such studies are conducted and published, 1-Phenylhexan-3-ol will remain a compound

of theoretical interest with unknown potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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